Cas no 320-60-5 (2,4-Dichlorobenzotrifluoride)

• Product Name: 2,4-Dichlorobenzotrifluoride
• CAS No: 320-60-5
• MF: C₇H₃Cl₂F₃
• MW: 214.999930620193
• MDL: MFCD00000582
• CID: 36824
• PubChem ID: 24849217
• Update Time: 2025-06-11

2,4-Dichlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1-(trifluoromethyl)benzene
• 2,4-Dichloro-alpha,alpha,alpha-trifluorotoluene
• 2,4-DCBTF
• 2,4-Dichloro-1-(triflouromethyl)-benzene
• 2.4-Dichlorobenzotrifluoride
• 1,3-Dichloro-4-(trifluoromethyl)benzene
• 1,3-dichloro-4-trifluoromethylbenzene
• 2,4,5-TRIMETHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
• 2,4-Dichlorbenzotrifluorid
• 2,4-dichloro-1-trifluoromethyl-benzene
• 2,4-Dichlorobenzotri
• 2,4-dichloro-trifluoroMethyl
• 2,4-Dichlorotrifluoromethylbenzene
• 4-Dichlorobenzotrifluoride
• 2,4-Dichloro-α,α,α-trifluorotoluene
• 2,4-Dichloro benzotrifluoride
• VHZXTZWWOOBPKY-UHFFFAOYSA-N
• NS00008184
• Benzene, 2,4-dichloro-1-(trifluoromethyl)-
• UNII-18V6ZM0FJT
• W-106862
• D1316
• DTXSID0047959
• AKOS008996594
• 2,4,Dichlorobenzotrifluoride
• 320-60-5
• Toluene, 2,4-dichloro-alpha,alpha,alpha-trifluoro-
• 2,4-Dichlorobenzotrifluoride, 98%
• AS-12576
• CS-W014266
• EN300-18670
• MFCD00000582
• CAS-320-60-5
• EC 206-278-1
• SCHEMBL107751
• FT-0610048
• DTXCID0027935
• TOLUENE, 2,4-DICHLORO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-
• 2,4-Dichlorobenzotrifluoride
• Q27252035
• 2,4-dichloro-a,a,a-trifluorotoluene
• 18V6ZM0FJT
• EINECS 206-278-1
• Tox21_200946
• 2,4-Dichlorobenzotrifluoride, TraceCERT(R), certified reference material, 19F-qNMR Standard
• NCGC00258499-01
• NCGC00248882-01
• 2,4-DICHLORO(TRIFLUOROMETHYL)BENZENE
• CHEMBL3185099
• AMY5185
• Toluene, 2,4dichloroalpha,alpha,alphatrifluoro
• Benzene, 2,4dichloro1(trifluoromethyl)
• alpha,alpha,alpha-trifluorotoluene; 2,4-Dichloro-1-(triflouromethyl)-benzene; 2,4-DCBTF
• 2,4Dichlorobenzotrifluoride
• Toluene, 2,4dichloroalpha,alpha,alphatrifluoro (8CI)
• 1,3-Dichloro-4-(trifluoromethyl)benzene; 2,4-Dichloro(trifluoromethyl)benzene; 2,4-Dichloro-1-(trifluoromethyl)benzene; 2,4-Dichloro-?,?,?-trifluorotoluene; 2,4-Dichloro-?,?,?-trifluorotoluene; 2,4-Dichloro-1-(trifluoromethyl)benzene
• Toluene, 2,4-dichloro-alpha,alpha,alpha-trifluoro-(8CI)
• 2,4Dichloroalpha,alpha,alphatrifluorotoluene
• 206-278-1

• MDL： MFCD00000582
• Inchi： 1S/C7H3Cl2F3/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3H
• InChI Key： KALSHRGEFLVFHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)Cl
• BRN： 2098743

Computed Properties

• Exact Mass: 213.95600
• Monoisotopic Mass: 213.95639
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.484 g/mL at 25 °C(lit.)
• Melting Point: -26°C
• Boiling Point: 117-118 °C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.481(lit.)
• PSA: 0.00000
• LogP: 4.01220
• Solubility: Not available

2,4-Dichlorobenzotrifluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：CZ5566877
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,4-Dichlorobenzotrifluoride

Recent Advances in the Application of 2,4-Dichlorobenzotrifluoride (CAS: 320-60-5) in Chemical and Pharmaceutical Research

2,4-Dichlorobenzotrifluoride (CAS: 320-60-5) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, agrochemicals, and pharmaceutical research. This compound, characterized by its trifluoromethyl and dichloro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and environmental chemistry, highlighting its unique reactivity and functional properties.

In the pharmaceutical sector, 2,4-Dichlorobenzotrifluoride has been investigated as a building block for the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of trifluoromethylated analogs of known drug candidates, which exhibited enhanced metabolic stability and bioavailability. The study emphasized the role of the trifluoromethyl group in improving pharmacokinetic properties, a finding that could pave the way for new drug design strategies.

From an environmental perspective, researchers have focused on the degradation pathways and ecotoxicological effects of 2,4-Dichlorobenzotrifluoride. A recent report in Environmental Science & Technology revealed that advanced oxidation processes (AOPs) could effectively degrade this compound, minimizing its persistence in aquatic systems. These findings are critical for addressing regulatory concerns related to halogenated organic pollutants and ensuring sustainable industrial practices.

In material science, 2,4-Dichlorobenzotrifluoride has been employed in the synthesis of fluorinated polymers with exceptional thermal and chemical resistance. A 2024 study in Macromolecules showcased its use as a monomer in the production of high-performance coatings for aerospace applications. The resulting polymers demonstrated superior durability under extreme conditions, underscoring the compound's value in advanced material development.

Looking ahead, the multifunctional nature of 2,4-Dichlorobenzotrifluoride positions it as a promising candidate for interdisciplinary research. Future studies may explore its applications in catalysis, nanotechnology, and targeted drug delivery systems. As the chemical and pharmaceutical industries continue to prioritize innovation and sustainability, this compound is likely to remain at the forefront of scientific inquiry.